Cas no 1260896-31-8 (N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glyci namide)

• Product Name: N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glyci namide
• CAS No: 1260896-31-8
• MF: C₂₁H₁₇Cl₃N₂O₄S
• MW: 499.794681310654
• CID: 3158081
• PubChem ID: 1260896
• Update Time: 2025-07-15

N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glyci namide Chemical and Physical Properties

Names and Identifiers

• N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glyci namide
• STL100641
• N-(4-PHENOXYPHENYL)-2-[N-(2,4,5-TRICHLOROPHENYL)METHANESULFONAMIDO]ACETAMIDE
• N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glycinamide
• CBKinase1_009204
• AKOS000395498
• CBKinase1_021604
• N-(4-phenoxyphenyl)-2-(2,4,5-trichloro-N-methylsulfonylanilino)acetamide
• 1260896-31-8
• BRD-K03035387-001-01-9

• MDL： MFCD11976141
• Inchi： 1S/C21H17Cl3N2O4S/c1-31(28,29)26(20-12-18(23)17(22)11-19(20)24)13-21(27)25-14-7-9-16(10-8-14)30-15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,25,27)
• InChI Key： DLWTXEZIMRAMIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N(CC(NC1C=CC(=CC=1)OC1C=CC=CC=1)=O)S(C)(=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 497.997461Da
• Monoisotopic Mass: 497.997461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 84.1Ų

Additional information on N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glyci namide

Professional Introduction to Compound with CAS No. 1260896-31-8 and Product Name: N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glycinamide

The compound with the CAS number 1260896-31-8 and the product name N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glycinamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in modulating biological pathways and its relevance to contemporary medicinal chemistry innovations.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery, with particular emphasis on molecules that exhibit dual functionality or multiple binding interactions. The structural motif of N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glycinamide incorporates several key pharmacophoric elements that make it a promising candidate for further investigation. The presence of both sulfonyl and chloro substituents enhances its potential for interaction with biological targets, while the glycinamide backbone provides a scaffold for structural diversity and functionalization.

One of the most compelling aspects of this compound is its ability to engage with multiple targets within the same cellular pathway. The methylsulfonyl group is known for its ability to modulate enzyme activity, particularly in cases where redox balance is a critical factor. This property is especially relevant in the context of inflammatory diseases and neurodegenerative disorders, where dysregulation of enzymatic pathways often plays a central role. Additionally, the 4-phenoxyphenyl moiety has been identified as a versatile scaffold in medicinal chemistry, capable of influencing receptor binding and metabolic stability.

The 2,4,5-trichlorophenyl substituent further enriches the compound's pharmacological profile by introducing additional electronic and steric effects that can fine-tune its interactions with biological targets. This trihalogenated aromatic ring is particularly interesting because it can serve as a ligand for enzymes that require halogenated substrates for catalytic activity. Such enzymes are implicated in various metabolic processes and have been validated as therapeutic targets in multiple disease areas.

Recent studies have begun to explore the potential of this compound in addressing complex biological challenges. For instance, researchers have investigated its effects on enzymes involved in oxidative stress pathways, such as lipoxygenases and cyclooxygenases. The combination of sulfonyl and chloro groups appears to enhance its inhibitory potency against these enzymes, making it a candidate for developing treatments against conditions like arthritis and cardiovascular disease.

Moreover, the compound's structural features have been leveraged to develop derivatives with improved pharmacokinetic properties. By optimizing the placement of functional groups such as methylsulfonyl, 4-phenoxyphenyl, and 2,4,5-trichlorophenyl, chemists have been able to enhance solubility, reduce metabolic clearance rates, and improve target specificity. These efforts align with broader trends in drug development aimed at creating molecules that are both effective and well-tolerated by patients.

The relevance of this compound to contemporary research is underscored by its potential applications in oncology. Preliminary data suggest that it may interfere with signaling pathways commonly dysregulated in cancer cells. Specifically, the ability of the methylsulfonyl group to modulate kinase activity has been observed in cell-based assays, indicating that this compound could serve as a lead molecule for developing anticancer agents. Further investigation into its mechanism of action will be essential to validate these findings and explore possible therapeutic strategies.

In conclusion, N~2~-(methylsulfonyl)-N-(4-phenoxyphenyl)-N~2~-(2,4,5-trichlorophenyl)glycinamide represents a promising entry point for exploring new therapeutic interventions across multiple disease areas. Its unique structural features and demonstrated interactions with key biological targets make it a valuable asset for ongoing research efforts. As our understanding of molecular mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.